Cas no 325721-05-9 (3-butyl(phenyl)sulfamoylbenzoic acid)

• Product Name: 3-butyl(phenyl)sulfamoylbenzoic acid
• CAS No: 325721-05-9
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 3104707
• PubChem ID: 2329095
• Update Time: 2025-10-23

3-butyl(phenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Butyl-phenyl-sulfamoyl)-benzoic acid
• 3-butyl(phenyl)sulfamoylbenzoic acid
• AKOS000115029
• 3-(butyl(phenyl)sulfamoyl)benzoic acid
• 3-[butyl(phenyl)sulfamoyl]benzoic acid
• 325721-05-9
• CHEMBL1602074
• ANA72105
• EN300-00470
• Oprea1_414590
• SMR000372849
• 959-806-4
• HMS2723N03
• 3-[butyl(phenyl)sulfamoyl]benzoicacid
• Z45577779
• MLS001003201
• G31534

• Inchi： 1S/C17H19NO4S/c1-2-3-12-18(15-9-5-4-6-10-15)23(21,22)16-11-7-8-14(13-16)17(19)20/h4-11,13H,2-3,12H2,1H3,(H,19,20)
• InChI Key： HHHJPNINPDQBJZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(N(C1C=CC=CC=1)CCCC)(=O)=O

Computed Properties

• Exact Mass: 333.10347926Da
• Monoisotopic Mass: 333.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-butyl(phenyl)sulfamoylbenzoic acid

3-Butyl(phenyl)sulfamoylbenzoic Acid (CAS No. 325721-05-9): A Comprehensive Overview

3-Butyl(phenyl)sulfamoylbenzoic acid (CAS No. 325721-05-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This sulfamoylbenzoic acid derivative is characterized by its unique molecular structure, which combines a butylphenyl group with a sulfamoylbenzoic acid moiety. The compound's versatility and potential applications make it a subject of ongoing research and development.

The chemical structure of 3-butyl(phenyl)sulfamoylbenzoic acid features a benzoic acid core substituted with a sulfamoyl group and a butylphenyl side chain. This arrangement imparts distinct physicochemical properties, including moderate solubility in organic solvents and stability under standard conditions. Researchers have explored its role as a key intermediate in the synthesis of more complex molecules, particularly in pharmaceutical applications.

One of the most promising areas of application for CAS 325721-05-9 is in drug discovery and development. The sulfamoylbenzoic acid scaffold is known to exhibit bioactive properties, and the addition of the butylphenyl group enhances its potential as a pharmacophore. Recent studies have investigated its use in designing enzyme inhibitors and receptor modulators, with particular interest in metabolic disorders and inflammatory conditions.

In material science, 3-butyl(phenyl)sulfamoylbenzoic acid has shown potential as a building block for advanced polymers and coatings. Its molecular structure allows for incorporation into polymer chains, potentially imparting desirable characteristics such as improved thermal stability or specific interfacial properties. These applications align with current industry trends toward high-performance, sustainable materials.

The synthesis of 3-butyl(phenyl)sulfamoylbenzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable chemical production methods.

Analytical characterization of CAS 325721-05-9 commonly utilizes techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for research and industrial applications. The availability of high-quality analytical data supports its use in regulated industries where compound specifications are strictly controlled.

Market demand for sulfamoylbenzoic acid derivatives like 3-butyl(phenyl)sulfamoylbenzoic acid has shown steady growth, particularly from pharmaceutical and specialty chemical sectors. This trend reflects broader industry movements toward targeted therapeutics and functional materials. Suppliers and manufacturers continue to optimize production processes to meet both quality and scalability requirements.

From a regulatory perspective, 3-butyl(phenyl)sulfamoylbenzoic acid is generally regarded as safe for research and industrial use when handled according to standard laboratory protocols. Proper storage conditions typically recommend protection from moisture and extreme temperatures to maintain compound integrity over time.

Recent scientific literature has highlighted novel applications of 325721-05-9 in areas such as supramolecular chemistry and nanotechnology. Researchers are exploring its potential as a molecular building block for designed functional assemblies, taking advantage of its specific intermolecular interaction capabilities.

Quality control measures for 3-butyl(phenyl)sulfamoylbenzoic acid production emphasize rigorous testing for impurities and byproducts. Advanced purification techniques, including recrystallization and chromatography, ensure the compound meets the stringent requirements of end-users in sensitive applications.

The future outlook for CAS 325721-05-9 appears promising, with ongoing research uncovering new potential applications. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential continues to expand. Its versatility ensures it will remain relevant across multiple scientific disciplines.

For researchers and industry professionals seeking detailed technical information about 3-butyl(phenyl)sulfamoylbenzoic acid, comprehensive datasheets are available from reputable chemical suppliers. These typically include specifications for purity, solubility characteristics, and recommended storage conditions, along with relevant safety data.

In conclusion, 3-butyl(phenyl)sulfamoylbenzoic acid (CAS No. 325721-05-9) represents an important compound in modern chemistry with diverse applications. Its unique structural features and demonstrated utility in multiple fields ensure its continued importance in scientific research and industrial applications. As innovation progresses, we can anticipate new discoveries that will further expand the horizons of this versatile chemical entity.